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Introduction

Perfluorohexadecanoic acid (PFHxDA), a long-chain perfluoroalkyl carboxylic acid (PFCA), is
a synthetic compound characterized by a 16-carbon chain where all hydrogen atoms have
been replaced by fluorine atoms. This extensive fluorination imparts unique and robust
physicochemical properties, including exceptional thermal and chemical stability. As a member
of the broader class of per- and polyfluoroalkyl substances (PFAS), PFHxDA is of significant
interest to researchers in environmental science, toxicology, and materials science. This guide
provides a comprehensive overview of the physical and chemical properties of PFHXDA, its
analysis, and associated safety considerations, intended to serve as a vital resource for
professionals working with this compound.

Physicochemical Properties of
Perfluorohexadecanoic Acid
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The defining characteristic of PFHxDA is its fully fluorinated alkyl chain, which dictates its
physical and chemical behavior. The strong carbon-fluorine bonds contribute to its high stability
and resistance to degradation.[1][2]

General and Physical Properties

A summary of the key physical and identifying properties of Perfluorohexadecanoic acid is
presented in the table below. It is important to note that some physical properties, such as
melting and boiling points, may have variability in reported values due to the challenges in
measuring these for long-chain PFAS.
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Property Value Source(s)
21213l31414151516!617!718!819l91
10,10,11,11,12,12,13,13,14,14

IUPAC Name ,15,15,16,16,16- [3]
Hentriacontafluorohexadecano
ic acid

s Perfluoropalmitic acid, 1]

nonyms
ynony PFHxDA

CAS Number 67905-19-5 [4]

Molecular Formula Ci6HF3102 [3114]

Molecular Weight 814.13 g/mol [3]
White crystalline powder or

Appearance . [5]
solid
Data varies; one source
reports -43.8 °C, which is likely

Melting Point for a solution. Solid form is [6]
expected to have a higher
melting point.

Boiling Point 81.6 °C (likely for a solution) [6]
Generally insoluble in water;

Solubility soluble in organic solvents.
Quantitative data is limited.

Estimated to be very low
(strong acid), likely < 1, similar
pKa [71[81[°]

to other long-chain PFCAs.[7]
[8][°]

Computed XLogP3

10.3

[3]

Chemical Structure
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The structure of Perfluorohexadecanoic acid consists of a fifteen-carbon perfluorinated chain
attached to a carboxylic acid head group.

Caption: Chemical structure of Perfluorohexadecanoic acid.

Chemical Properties and Reactivity

Acidity

Perfluoroalkyl carboxylic acids are significantly stronger acids than their non-fluorinated
counterparts.[10] The strong electron-withdrawing effect of the perfluoroalkyl chain stabilizes
the carboxylate anion, resulting in a very low pKa, estimated to be less than 1.[7][8][9] This

means that at environmentally and physiologically relevant pH values, PFHxDA will exist almost
exclusively in its anionic, deprotonated form (perfluorohexadecanoate).

Thermal Stability and Decomposition

The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, imparting
exceptional thermal stability to PFHXDA. Decomposition of perfluorinated compounds generally
requires high temperatures. While specific data for PFHxDA is limited, the thermal
decomposition of other PFCAs is known to produce a variety of toxic gases, including hydrogen
fluoride and carbonyl fluoride.

Reactivity

Perfluorohexadecanoic acid is chemically inert under most conditions, resisting hydrolysis,
photolysis, and microbial degradation.[1][2] This high level of persistence is a defining
characteristic of long-chain PFAS and contributes to their environmental longevity.[1] The
primary mode of atmospheric reaction for PFCAs is with hydroxyl radicals, although this is a
slow process.[11][12]

Synthesis and Manufacturing

The industrial synthesis of perfluoroalkyl carboxylic acids like PFHxDA has historically involved
two primary methods: electrochemical fluorination (ECF) and telomerization.[10]

o Electrochemical Fluorination (ECF): This process involves the electrolysis of a hydrocarbon
starting material in anhydrous hydrogen fluoride. The hydrogen atoms on the carbon
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backbone are replaced with fluorine atoms.

o Telomerization: This method involves the reaction of a perfluoroalkyl iodide (the "telogen™)
with tetrafluoroethylene (the "taxogen™) to build the perfluorinated chain.

It is important to note that these processes can result in a mixture of linear and branched

isomers.

Analytical Methodologies

The accurate detection and quantification of PFHXDA, often at trace levels in complex matrices,
require sophisticated analytical techniques. Liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS) is the most widely used and accepted method for the analysis of
PFAS, including PFHxDA.[13]

Sample Preparation

Proper sample preparation is crucial to remove interfering substances and concentrate the
analyte. The specific protocol depends on the sample matrix.

o Water Samples: Solid-phase extraction (SPE) is commonly employed.

e Solid Samples (e.g., soil, sediment): Extraction with an organic solvent, often with sonication
or accelerated solvent extraction, is followed by cleanup steps.

» Biological Samples (e.g., plasma, tissue): Protein precipitation or liquid-liquid extraction is
typically used, followed by SPE for cleanup.

Chromatographic Separation

Reversed-phase liquid chromatography is the standard for separating PFHxDA from other
PFAS and matrix components. C18 columns are frequently used, with a mobile phase
consisting of a mixture of water and an organic solvent (typically methanol or acetonitrile) with
additives like ammonium acetate or formic acid to control pH and improve ionization.

Mass Spectrometric Detection

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.iarc.who.int/news-events/iarc-monographs-evaluate-the-carcinogenicity-of-perfluorooctanoic-acid-pfoa-and-perfluorooctanesulfonic-acid-pfos/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Tandem mass spectrometry (MS/MS) operated in negative electrospray ionization (ESI) mode
provides the high selectivity and sensitivity needed for trace-level quantification. The
deprotonated molecule [M-H]~ is selected as the precursor ion and fragmented to produce
characteristic product ions for confirmation and quantification. High-resolution mass
spectrometry (HRMS) is also increasingly used for the identification of unknown PFAS.[13]

Other Analytical Techniques

e Gas Chromatography-Mass Spectrometry (GC-MS): While less common for PFCAs due to
their low volatility, derivatization to more volatile esters can allow for GC-MS analysis.[13]

e 19F Nuclear Magnetic Resonance (NMR) Spectroscopy: This technique can provide
structural information and quantification without the need for reference standards for every
analyte.[14][15][16]

Experimental Protocol: LC-MS/MS Analysis of PFHxDA
in Water

This protocol provides a general workflow for the analysis of PFHXDA in a water sample.
o Sample Collection: Collect water samples in polypropylene bottles.

 Fortification: Spike the sample with an isotopically labeled internal standard (e.g., 13C-
PFHxXDA) to correct for matrix effects and recovery losses.

e Solid-Phase Extraction (SPE):

o Condition a weak anion exchange (WAX) SPE cartridge with methanol followed by
deionized water.

o Load the water sample onto the conditioned cartridge.
o Wash the cartridge with a weak solvent to remove interferences.

o Elute the PFHXDA with a stronger, basic solvent (e.g., methanol with ammonium
hydroxide).
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» Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and
reconstitute in a known volume of the initial mobile phase.

e LC-MS/MS Analysis:
o Inject the reconstituted sample into the LC-MS/MS system.
o Separate the analytes using a C18 column with a gradient elution program.

o Detect and quantify PFHxDA using multiple reaction monitoring (MRM) in negative ESI
mode.

Sample Preparation Analysis

Water Sample Spilie wilih Solid-Phase Extraction (SPE) Concentration LC Separation MS/MS Detection Data Analysis
Internal Standard

Click to download full resolution via product page
Caption: A representative workflow for the LC-MS/MS analysis of PFHxDA.

Safety, Toxicity, and Environmental Considerations
Hazard Identification and Safety Precautions

Perfluorohexadecanoic acid is classified as a hazardous substance. It is suspected of
causing skin and eye irritation.[3] Due to the limited toxicological data available for PFHxDA
specifically, it is prudent to handle it with the same precautions as other well-studied long-chain
PFCAs, which are associated with more severe health effects.[17][18]

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses or goggles.

» Body Protection: Laboratory coat.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b1294708/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-perfluorohexadecanoic-acid-pfhxda
https://www.benchchem.com/product/b1294708/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-perfluorohexadecanoic-acid-pfhxda
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexadecanoic-acid
https://patents.google.com/patent/US3784644A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7084585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Toxicology

The toxicology of long-chain PFCAs has been the subject of extensive research. While specific
data for PFHXDA is scarce, studies on other long-chain PFCAs have indicated potential for:

o Carcinogenicity: Some long-chain PFCAs are considered to be possibly carcinogenic to
humans.[13][14][19]

» Reproductive and Developmental Toxicity: Adverse effects on development and reproduction
have been observed in animal studies.[20]

» Hepatotoxicity (Liver Toxicity): The liver is a primary target organ for many PFCAs.[20]
e Immunotoxicity: Some PFCAs have been shown to suppress the immune system.[19]

It is important to note that toxicological profiles can vary with chain length and functional group.
[21]

Environmental Fate and Persistence

Perfluorohexadecanoic acid is highly persistent in the environment due to its resistance to
degradation.[1][2] Its environmental fate is governed by its low volatility and tendency to
partition to solids and bioaccumulate in organisms.[15][22] Long-range atmospheric transport
of volatile precursors can lead to the deposition of PFCAs in remote environments.

Conclusion

Perfluorohexadecanoic acid is a highly stable and persistent compound with unique
properties derived from its perfluorinated structure. This guide has provided a detailed overview
of its physical and chemical characteristics, analytical methodologies for its detection, and
important safety and toxicological considerations. As research into the environmental and
health impacts of PFAS continues to evolve, a thorough understanding of the fundamental
properties of individual compounds like PFHxDA is essential for scientists and professionals in
the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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